(4-cycloheptyloxan-4-yl)methanol
Overview
Description
(4-Cycloheptyloxan-4-yl)methanol, also known as CMO, is a synthetic compound that has been used in scientific research applications, primarily in the fields of biochemistry and physiology. It is a small molecule that is composed of a cycloheptyl ring with a single oxygen atom attached to it and a methyl group. CMO has been studied for its potential applications in drug design, as well as its biochemical and physiological effects.
Scientific Research Applications
(4-cycloheptyloxan-4-yl)methanol has been studied for its potential applications in drug design. It has been shown to be a useful tool for exploring the structure-activity relationships of drug molecules, as well as for understanding the pharmacokinetics of drug molecules. (4-cycloheptyloxan-4-yl)methanol has also been studied for its potential applications in biochemistry and physiology. It has been used to study the effects of enzyme inhibitors, as well as the effects of hormones on cells. (4-cycloheptyloxan-4-yl)methanol has also been studied for its potential applications in cancer research.
Mechanism of Action
The mechanism of action of (4-cycloheptyloxan-4-yl)methanol is not yet fully understood. However, it is believed that (4-cycloheptyloxan-4-yl)methanol binds to certain proteins in the cell, which can affect the activity of those proteins. For example, (4-cycloheptyloxan-4-yl)methanol has been shown to bind to certain enzymes and inhibit their activity. It has also been shown to bind to certain hormones and alter their activity.
Biochemical and Physiological Effects
(4-cycloheptyloxan-4-yl)methanol has been studied for its effects on biochemical and physiological processes. It has been shown to affect the activity of enzymes, hormones, and other proteins in the cell. (4-cycloheptyloxan-4-yl)methanol has also been shown to affect the levels of certain metabolites in the cell. It has been shown to affect the metabolism of carbohydrates, lipids, and proteins. (4-cycloheptyloxan-4-yl)methanol has also been shown to affect the cell cycle, gene expression, and cell proliferation.
Advantages and Limitations for Lab Experiments
The advantages of using (4-cycloheptyloxan-4-yl)methanol in lab experiments include its small size, which makes it easy to work with and manipulate. (4-cycloheptyloxan-4-yl)methanol is also relatively inexpensive and easy to synthesize. However, there are some limitations to using (4-cycloheptyloxan-4-yl)methanol in lab experiments. For example, it is not very stable and can degrade over time. Additionally, (4-cycloheptyloxan-4-yl)methanol is not very soluble in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several potential future directions for research on (4-cycloheptyloxan-4-yl)methanol. One potential area of research is the development of more efficient and cost-effective synthesis methods for (4-cycloheptyloxan-4-yl)methanol. Another potential area of research is the exploration of (4-cycloheptyloxan-4-yl)methanol’s mechanism of action and its effects on biochemical and physiological processes. Additionally, further research could be conducted on the potential applications of (4-cycloheptyloxan-4-yl)methanol in drug design and cancer research. Finally, research could also be conducted on the potential toxicological effects of (4-cycloheptyloxan-4-yl)methanol.
Synthesis Methods
(4-cycloheptyloxan-4-yl)methanol is synthesized in a two-step process. First, the cycloheptyl ring is formed through the reaction of cycloheptanone and ethyl bromide in the presence of a base catalyst. This reaction produces the cycloheptyl ring with a bromine atom attached. The second step involves the reaction of the cycloheptyl ring with methanol in the presence of a base catalyst. This reaction produces (4-cycloheptyloxan-4-yl)methanol, which is a cycloheptyl ring with a single oxygen atom and a methyl group attached.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-cycloheptyloxan-4-yl)methanol involves the conversion of cycloheptene to the corresponding alcohol via hydroboration-oxidation reaction. The alcohol is then reacted with paraformaldehyde in the presence of a Lewis acid catalyst to form the desired product.", "Starting Materials": ["Cycloheptene", "Borane", "Hydrogen peroxide", "Sodium hydroxide", "Paraformaldehyde", "Lewis acid catalyst"], "Reaction": [ "Step 1: Cycloheptene is reacted with borane in the presence of hydrogen peroxide and sodium hydroxide to form the corresponding alcohol via hydroboration-oxidation reaction.", "Step 2: The alcohol is then reacted with paraformaldehyde in the presence of a Lewis acid catalyst, such as boron trifluoride etherate, to form (4-cycloheptyloxan-4-yl)methanol." ] } | |
CAS RN |
1546932-95-9 |
Product Name |
(4-cycloheptyloxan-4-yl)methanol |
Molecular Formula |
C13H24O2 |
Molecular Weight |
212.3 |
Purity |
95 |
Origin of Product |
United States |
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